![molecular formula C12H15NO5S B2932419 4-[(4-Hydroxypiperidin-1-yl)sulfonyl]benzoic acid CAS No. 1016503-99-3](/img/structure/B2932419.png)
4-[(4-Hydroxypiperidin-1-yl)sulfonyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-[(4-Hydroxypiperidin-1-yl)sulfonyl]benzoic acid” is a chemical compound with the molecular formula C12H15NO5S . It has a molecular weight of 285.32 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzoic acid group attached to a hydroxypiperidin-1-yl sulfonyl group . This structure contributes to its unique chemical properties.Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . Its exact melting point is not specified in the sources I found .Scientific Research Applications
Protein Interaction Studies
- Binding Studies with Bovine Serum Albumin : Sulfonylureas and phenothiazines have been studied for their binding affinity to bovine serum albumin, using spectrophotometry. This research may provide insights into the pharmacokinetic behavior of drugs, including those related to sulfonyl benzoic acid derivatives (Zia & Price, 1975).
Synthesis and Reactivity
- Synthesis of Sulfoximine Derivatives : N-Alkynylated sulfoximines undergo transformations with benzoic acids under mild conditions, producing hydroacyloxylation or hydroamination products. This demonstrates the compound's potential in facilitating various organic syntheses (Pirwerdjan, Becker, & Bolm, 2015).
- Catalytic Meta-C–H Functionalizations : The meta-C–H bond functionalization of benzoic acid derivatives, facilitated by a nitrile-based sulfonamide template, is a significant advancement for organic synthesis, providing a step-economical approach for creating complex molecules (Li et al., 2016).
Environmental Applications
- Transformation Mechanism of Sulfonamide Antibiotics : A study on the degradation pathway of sulfamethoxazole by Microbacterium sp. strain BR1 revealed an unusual pathway initiated by ipso-hydroxylation, highlighting a potential microbial strategy to eliminate sulfonamide antibiotics from the environment (Ricken et al., 2013).
Material Science
- Polymers Synthesis : 4-(4-Hydroxyphenyl)phthalazin-1-one, obtained from phenolphthalein, reacts with difluorobenzophenone or difluorodiphenyl sulfone to yield high molecular weight linear polymers. These polymers are thermooxidatively stable with high glass transition temperatures, demonstrating the utility of sulfonyl benzoic acid derivatives in the creation of advanced materials (Berard et al., 1994).
properties
IUPAC Name |
4-(4-hydroxypiperidin-1-yl)sulfonylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO5S/c14-10-5-7-13(8-6-10)19(17,18)11-3-1-9(2-4-11)12(15)16/h1-4,10,14H,5-8H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTDJOCUDLXCASE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1O)S(=O)(=O)C2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1016503-99-3 |
Source
|
Record name | 4-[(4-hydroxypiperidin-1-yl)sulfonyl]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.